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Entonox Laboratory Use: Technical Support
Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe and effective use of Entonox (a 50/50 mixture of

nitrous oxide and oxygen) in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is Entonox and what are its primary laboratory applications?

A1: Entonox is a ready-to-use medical gas mixture composed of 50% nitrous oxide and 50%

oxygen.[1][2] In a laboratory setting, it is primarily used for its powerful analgesic properties to

provide short-term pain relief during minor procedures on conscious subjects.[1][3] Its rapid

onset and offset of effects make it suitable for procedures that are inevitably painful.[1][4][5]

Q2: What are the critical storage requirements for Entonox cylinders?

A2: Proper storage is crucial to maintain the integrity of the gas mixture. Entonox cylinders

must be stored in a clean, dry, and well-ventilated area under cover.[4][6] They should be

protected from extremes of heat and combustible materials.[4] Crucially, cylinders must be

stored at a temperature above -6°C to prevent the separation of the nitrous oxide and oxygen.

[7][8] To ensure a homogenous mixture, it is recommended to store cylinders above 10°C for at
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least 24 hours before use.[3][4][6][8] For smaller cylinders (D size and smaller), if immediate

use is necessary after exposure to cold, they should be warmed to above 10°C and inverted

three times to remix the gases.[4][8]

Q3: What personal protective equipment (PPE) is required when handling Entonox?

A3: While specific institutional protocols may vary, standard PPE includes safety glasses and

clean, oil-free hands.[4][8] It is critical to ensure hands are free from any oils or grease, as

these can be a combustion hazard in the presence of an oxygen-rich environment.[4][6] If

alcohol-based hand sanitizers are used, ensure they have completely evaporated before

handling cylinders or equipment.[8]

Q4: What is the workplace exposure limit for nitrous oxide and how can exposure be

minimized?

A4: The long-term exposure limit (8-hour time-weighted average) for nitrous oxide in the UK is

100 parts per million (ppm).[1][4][9] To minimize occupational exposure, Entonox should be

used in a well-ventilated area.[3][4][7] The use of a scavenging system is the most effective

method to collect and remove exhaled waste gas, which can reduce ambient concentrations by

up to 90%.[10][11] Ensuring a well-fitting mask on the subject also helps to prevent leaks into

the laboratory environment.[10]

Q5: What are the contraindications for using Entonox?

A5: Entonox should not be used in any condition where gas could become trapped within a

body and expand, which can be dangerous.[4] This includes conditions such as pneumothorax,

air embolism, decompression sickness, severe bullous emphysema, and following a recent

intraocular gas injection.[4] It should also be used with caution in subjects with compromised

vitamin B12 levels, as nitrous oxide can inactivate this vitamin.[4][5]

Equipment and Setup
The standard equipment for administering Entonox in a laboratory setting includes:

An Entonox gas cylinder[8]

A pressure regulator with a flowmeter[8][12]
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A demand valve system with a patient mouthpiece or mask[4][8]

Disposable, lightweight tubing[7][13]

A microbiological filter to be placed between the demand valve and the mouthpiece/mask[3]

[14]

A gas scavenging system to remove exhaled gas[10][15]

Quantitative Data Summary
Parameter Value Source(s)

Gas Composition
50% Nitrous Oxide, 50%

Oxygen
[1][2]

Cylinder Pressure 137 bar [7]

Minimum Storage Temperature -6°C [7][8]

Recommended Pre-use

Temperature
>10°C for 24 hours [3][4][6][8]

Occupational Exposure Limit

(N₂O)
100 ppm (8-hour TWA) [1][4][9]

Experimental Protocol: Safe Administration of
Entonox
This protocol outlines the essential steps for the safe delivery of Entonox in a laboratory

setting.

Pre-use Checks:

Ensure the Entonox cylinder has been stored at the correct temperature for the required

duration.[3][4][6][8]

Visually inspect the cylinder for any damage and ensure the label correctly identifies it as

Entonox.[8]
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Check that the cylinder is within its expiry date.[8][16]

Ensure all equipment is clean and free from oil and grease.[4][8]

Equipment Assembly:

Securely attach the regulator to the cylinder valve.[8]

Connect the delivery tubing to the regulator outlet.[8]

Attach the demand valve to the tubing.[8]

Connect a new, single-use microbiological filter to the demand valve.[3][13][14]

Attach the mouthpiece or face mask to the filter.[13]

System Function Test:

Slowly open the cylinder valve.

Check the pressure gauge to ensure there is sufficient gas for the procedure.[6]

Test the demand valve by inhaling through the mouthpiece to ensure gas flows freely.[8]

Check all connections for leaks.[8]

Administration:

Ensure the subject is conscious and able to hold the mouthpiece or mask themselves.[3]

[5] This is a key safety feature to prevent overdose, as the mask will fall away if the subject

becomes sedated.[5][13]

Instruct the subject to breathe normally through the mouthpiece or mask.[5]

The analgesic effect will begin after 4-5 breaths and reach its maximum within 2-3

minutes.[5]

Post-procedure:
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Close the cylinder valve.

Vent any residual gas from the regulator and tubing in a well-ventilated area or through the

scavenging system.[3][4]

Dispose of the single-use filter, mouthpiece/mask, and tubing according to institutional

guidelines.[7][13]

Clean and properly store all reusable equipment.

Return the empty cylinder to the designated storage area for empty cylinders.[6]
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Issue Possible Cause(s) Solution(s)

No gas flow when inhaling

Cylinder is empty.Cylinder

valve is closed.Regulator is not

properly attached.Blockage in

the tubing or filter.

Check the pressure gauge and

replace the cylinder if empty.

[6]Ensure the cylinder valve is

fully open.Re-check the

connection between the

regulator and the

cylinder.Inspect the tubing and

filter for any obstructions and

replace if necessary.[17]

Gas leakage from connections

Worn or missing washer at the

cylinder-regulator

connection.Connections are

not tight enough.Damaged

tubing or fittings.

Replace the washer.

[18]Tighten all

connections.Inspect all

components and replace any

that are damaged.

Inaccurate gas mixture

(suspected)

Cylinder was stored below

-6°C, causing gas separation.

Do not use the cylinder. Store

it horizontally at a temperature

above 10°C for at least 24

hours to allow the gases to

remix.[3][7][8] For small

cylinders, inverting them three

times after warming can also

help.[4][8]

Subject experiences dizziness

or light-headedness

This is a known side effect of

nitrous oxide.

This is generally a transient

effect. If it persists or is severe,

cease administration.[19]

Regulator "hunting" or

instability

Regulator is oversized for the

application.Vent hole on the

spring case is obstructed.

Use a regulator appropriately

sized for the expected flow

rate.[20]Ensure the vent hole

is clear of any obstructions.[20]

Visualizations
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Caption: Workflow for the safe setup and use of Entonox equipment.
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Entonox Safety Protocols

Cylinder Storage Handling & Use Exposure Control Emergency Procedures

Temperature Control
(> -6°C, ideally >10°C) Well-Ventilated Area Separate Full/Empty No Oil or Grease Appropriate PPE Self-Administration Use Scavenging System Adequate Room Ventilation Exposure Monitoring Fire Response:

Stop Leak if Safe
Leak Response:
Ventilate Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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